Cas no 1049733-41-6 ((2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049733-41-6
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD06659390
• CID: 1032932
• PubChem ID: 2761970
• Update Time: 2025-06-11

(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-γ-(4-fluoro-benzyl)-L-ProHCl
• (4R)-4-[(4-fluorophenyl)methyl]-L-Proline hydrochloride
• A896113
• CS-0325360
• (R)-gamma-(4-fluoro-benzyl)-L-proline-HCl
• AKOS015949620
• (2S,4R)-4-(4-FLUOROBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• DTXSID70375999
• (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• (R)-gamma-(4-fluoro-benzyl)-L-proline hydrochloride, AldrichCPR
• CHEMBL4103180
• ZRB73341
• PS-12645
• BDBM50234278
• (2S,4R)-4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (4R)-4-[(4-Fluorophenyl)methyl]-L-proline--hydrogen chloride (1/1)
• 1049733-41-6
• H-Pro{4-Bzl(4-F)}-OH.HCl
• MFCD06659390
• (2S,4R)-4-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD06659390
• Inchi： 1S/C12H14FNO2.ClH/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9;/h1-4,9,11,14H,5-7H2,(H,15,16);1H/t9-,11+;/m1./s1
• InChI Key： LOGXELIZYUDTKZ-XQKZEKTMSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 259.07800
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: -21℃
• PSA: 49.33000
• LogP: 2.56170

(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Introduction to (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049733-41-6)

(2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride, with the CAS number 1049733-41-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention.

The structure of this compound features a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of a chiral center at the 2-position and another at the 4-position contributes to its stereochemical complexity, making it a subject of interest for researchers exploring enantioselective synthesis and pharmacological activity. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various laboratory and industrial applications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their unique electronic properties and enhanced binding affinity to biological targets. The incorporation of a 4-fluorobenzyl group in this molecule likely contributes to its pharmacological profile by influencing receptor interactions and metabolic stability. This feature makes it a valuable scaffold for designing novel therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of such multifunctional compounds in addressing complex diseases. The (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been explored in several preclinical studies as a potential lead compound for further development. Its structural features suggest that it may interact with various biological pathways, making it a promising candidate for treating conditions such as neurological disorders, inflammation, and cancer.

One of the key aspects of this compound is its stereochemical purity. The specific configuration at the 2S and 4R positions is crucial for its biological activity. Researchers have employed advanced synthetic techniques to ensure high enantiomeric purity, which is essential for achieving the desired pharmacological effects. Techniques such as chiral resolution and asymmetric synthesis have been utilized to isolate and purify this compound effectively.

The fluorine atom in the 4-fluorobenzyl group plays a critical role in modulating the pharmacokinetic properties of the molecule. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymes. This characteristic is particularly valuable in drug development, as it can lead to longer half-lives and improved bioavailability of the therapeutic agent. Additionally, fluorine atoms can influence the electronic properties of adjacent atoms, thereby affecting binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacological activity of molecules like (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride with greater accuracy. Molecular docking studies have been conducted to identify potential binding sites on target proteins and assess how structural modifications can optimize activity. These computational approaches complement traditional experimental methods and provide valuable insights into rational drug design.

The hydrochloride salt form of this compound offers several advantages in terms of handling and formulation. The chloride ion enhances solubility in aqueous solutions, which is beneficial for both in vitro assays and potential clinical applications. This solubility profile makes it easier to incorporate into various formulations, including oral tablets, injectables, and topical preparations.

In conclusion, (2S,4R)-4-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049733-41-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including chiral centers and fluorinated aromatic groups, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its biological activity and optimize synthetic methodologies for large-scale production.